N1,N1-dimethyl-N4-propylbutane-1,4-diamine

• Molecular Formula: C9H22N2
• Molecular Weight: 158.28 g/mol
• IUPAC Name: N',N'-dimethyl-N-propylbutane-1,4-diamine
• InChI: InChI=1S/C9H22N2/c1-4-7-10-8-5-6-9-11(2)3/h10H,4-9H2,1-3H3
• InChI Key: JYGCQIUYSZRMHF-UHFFFAOYSA-N
• Canonical SMILES: CCCNCCCCN(C)C

Description

N1,N1-dimethyl-N4-propylbutane-1,4-diamine is a useful research compound. Its molecular formula is C9H22N2 and its molecular weight is 158.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N1,N1-dimethylbutane-1,4-diamine (0.64 g, 5.5 mmol) and propionaldehyde (0.38 mL, 5.2 mmol) in 20 mL methanol was stirred at rt overnight. Sodium borohydride (0.31 g, 8.3 mmol) was added and the reaction mixture was stirred for 20 min. The reaction was quenched with 1N NaOH, extracted with ether and washed with brine. Drying, solvent evaporation and flash chromatography (0-12% [10% NH4OH/MeOH]/CH2Cl2) gave N1,N1-dimethyl-N4-propylbutane-1,4-diamine. 1H NMR (CDCl3) δ 2.61 (t, J=6.7 Hz, 2H), 2.57 (t, J=7.2 Hz, 2H), 2.26 (t, J=7.0 Hz, 2H), 2.21 (s, 6H), 1.49 (m, 6H), 0.91 (t, J=7.4 Hz, 3H).